Cas no 51373-60-5 (Gadolinium(III) oxalate hydrate)

• Product Name: Gadolinium(III) oxalate hydrate
• CAS No: 51373-60-5
• MF: C₆H₂₆Gd₂O₂₂
• MW: 764.757445812225
• CID: 3060872
• PubChem ID: 91886517
• Update Time: 2025-06-09

Gadolinium(III) oxalate hydrate Chemical and Physical Properties

Names and Identifiers

• Gadolinium(III) oxalate hydrate
• Gadolinium (III) oxalate hydrate
• 51373-60-5
• 22992-15-0
• MFCD00150145

• Inchi： 1S/3C2H2O4.2Gd.10H2O/c3*3-1(4)2(5)6;;;;;;;;;;;;/h3*(H,3,4)(H,5,6);;;10*1H2
• InChI Key： GNYKQGBQHFVCJU-UHFFFAOYSA-N
• SMILES： [Gd].[Gd].OC(C(=O)O)=O.OC(C(=O)O)=O.OC(C(=O)O)=O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 767.94274Da
• Monoisotopic Mass: 765.93979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 15
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 234Ų

Additional information on Gadolinium(III) oxalate hydrate

Introduction to Gadolinium(III) oxalate hydrate (CAS No. 51373-60-5) in Modern Chemical and Biomedical Applications

Gadolinium(III) oxalate hydrate, identified by the chemical compound code CAS No. 51373-60-5, is a coordination compound of gadolinium with significant applications in the fields of chemistry, materials science, and biomedical research. This compound, characterized by its hydrated structure, has garnered attention due to its unique physicochemical properties and its role as a precursor or intermediate in various high-value applications.

The molecular structure of Gadolinium(III) oxalate hydrate consists of gadolinium ions coordinated with oxalate ligands, forming a crystalline lattice that retains water molecules (hydration). This structural feature contributes to its stability and reactivity, making it a versatile material in synthetic chemistry. The oxalate anion (C₂O₄²⁻) acts as a bidentate ligand, binding to the gadolinium(III) cation (Gd³⁺) through two oxygen atoms, which enhances the compound's solubility and thermal stability under controlled conditions.

In recent years, Gadolinium(III) oxalate hydrate has been explored for its potential in advanced magnetic resonance imaging (MRI) contrast agents. Gadolinium-based contrast agents are widely used in clinical diagnostics due to their ability to enhance the visibility of soft tissues in MRI scans. The hydrate form of gadolinium oxalate offers advantages such as controlled release of gadolinium ions in aqueous environments, which is critical for minimizing toxicity while maintaining high relaxivity—the property that enhances MRI signal intensity. Current research focuses on optimizing the synthesis and purification processes to improve the yield and purity of this compound for medical applications.

Moreover, Gadolinium(III) oxalate hydrate has found utility in the development of novel catalysts and luminescent materials. The coordination environment around gadolinium in this compound allows for tunable electronic properties, making it suitable for applications in photoluminescence and photoelectric devices. Researchers have demonstrated its efficacy as a precursor for gadolinium-based nanoparticles, which exhibit enhanced light-emitting properties when doped into host matrices. These nanoparticles are being investigated for use in optoelectronic devices, sensors, and even as components in next-generation lighting technologies.

The synthesis of Gadolinium(III) oxalate hydrate typically involves the reaction of gadolinium salts with aqueous solutions of oxalic acid under controlled pH and temperature conditions. The presence of water molecules in the final product is a critical factor that influences its reactivity and applicability. Recent advancements in synthetic methodologies have enabled the production of highly pure forms of this compound with minimal impurities, which is essential for high-performance applications such as medical imaging agents.

From a biomedical perspective, Gadolinium(III) oxalate hydrate has been studied for its potential role in drug delivery systems. The ability to modify its surface properties allows for functionalization with targeting ligands or therapeutic agents, enabling precise delivery to specific biological sites. Preliminary studies suggest that this compound can be engineered to release gadolinium ions or other active pharmaceutical ingredients (APIs) in response to physiological triggers, such as pH changes or enzymatic activity. Such innovations hold promise for developing more effective and localized treatments for various diseases.

The environmental impact of using Gadolinium(III) oxalate hydrate has also been a subject of investigation. While gadolinium is not classified as toxic under normal conditions, its accumulation in aquatic ecosystems could pose ecological risks if not properly managed. Researchers are working on developing sustainable synthesis methods that minimize waste generation and environmental release. Additionally, efforts are underway to design biodegradable or easily removable forms of this compound to mitigate potential ecological harm.

In conclusion, Gadolinium(III) oxalate hydrate (CAS No. 51373-60-5) represents a multifaceted material with broad applications across chemical synthesis, biomedical engineering, and advanced materials science. Its unique structural and functional properties make it an invaluable component in developing next-generation technologies ranging from medical imaging agents to novel catalysts and luminescent materials. As research continues to uncover new possibilities for this compound, its role in advancing scientific and technological frontiers is expected to grow significantly.